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Compound of Interest

Compound Name: 1-Methyl-3-phenylthiourea

Cat. No.: B1581327 Get Quote

An In-depth Technical Guide to 1-Methyl-3-phenylthiourea

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 1-Methyl-3-phenylthiourea, a

significant chemical intermediate. Designed for researchers, scientists, and professionals in

drug development and agrochemical synthesis, this document delves into the compound's core

properties, synthesis protocols, primary applications, and safety considerations. The structure

is designed to logically present information, moving from fundamental identification to practical

application and safety.

Chemical Identity and Core Properties
1-Methyl-3-phenylthiourea is a disubstituted thiourea derivative characterized by the

presence of a methyl group and a phenyl group attached to the nitrogen atoms of the thiourea

core. This structure makes it a valuable precursor in various organic syntheses.

Compound Identifiers
A clear identification is critical for regulatory compliance and scientific communication. The

primary identifiers for this compound are summarized below.
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Identifier Value References

CAS Number 2724-69-8 [1][2][3][4][5]

Molecular Formula C₈H₁₀N₂S [1][3][4][6]

Molecular Weight 166.24 g/mol [1][3][6]

IUPAC Name 1-methyl-3-phenylthiourea [4]

Synonyms
1-Methyl-3-phenyl-2-thiourea,

N-Methyl-N'-phenylthiourea
[4][5]

Physicochemical Properties
The physical and chemical properties of 1-Methyl-3-phenylthiourea dictate its behavior in

reactions, its solubility in various solvents, and its appropriate storage conditions. It typically

presents as a white to off-white crystalline solid.[3][7]

Property Value References

Appearance
White to Orange to Green

powder/crystal

Melting Point 112 - 114 °C [1][3]

Boiling Point 247.4 °C at 760 mmHg [1]

Density 1.194 g/cm³ [1]

Solubility
Soluble in ethanol and ether;

soluble in water
[1][7]

Flash Point 103.4 °C [1]

Storage Temperature

Room Temperature,

recommended <15°C in a cool,

dark place

[1]

Synthesis and Reaction Mechanisms

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chembk.com/en/chem/1-Methyl-3-phenyl-thiourea
https://www.nbinno.com/article/pesticide-intermediates/key-chemical-intermediate-1-methyl-3-phenylthiourea-agrochemicals-ck
https://www.experimtsupplyshop.com/product/1-methyl-3-phenylthiourea-1g-m2786-1g/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-3-phenylthiourea
https://www.sigmaaldrich.com/US/en/product/aldrich/s615188
https://www.chembk.com/en/chem/1-Methyl-3-phenyl-thiourea
https://www.experimtsupplyshop.com/product/1-methyl-3-phenylthiourea-1g-m2786-1g/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-3-phenylthiourea
https://www.calpaclab.com/1-methyl-3-phenylthiourea-min-97-1-gram/ala-m158401-1g
https://www.chembk.com/en/chem/1-Methyl-3-phenyl-thiourea
https://www.experimtsupplyshop.com/product/1-methyl-3-phenylthiourea-1g-m2786-1g/
https://www.calpaclab.com/1-methyl-3-phenylthiourea-min-97-1-gram/ala-m158401-1g
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-3-phenylthiourea
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-3-phenylthiourea
https://www.sigmaaldrich.com/US/en/product/aldrich/s615188
https://www.benchchem.com/product/b1581327?utm_src=pdf-body
https://www.experimtsupplyshop.com/product/1-methyl-3-phenylthiourea-1g-m2786-1g/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2665344.htm
https://www.chembk.com/en/chem/1-Methyl-3-phenyl-thiourea
https://www.experimtsupplyshop.com/product/1-methyl-3-phenylthiourea-1g-m2786-1g/
https://www.chembk.com/en/chem/1-Methyl-3-phenyl-thiourea
https://www.chembk.com/en/chem/1-Methyl-3-phenyl-thiourea
https://www.chembk.com/en/chem/1-Methyl-3-phenyl-thiourea
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2665344.htm
https://www.chembk.com/en/chem/1-Methyl-3-phenyl-thiourea
https://www.chembk.com/en/chem/1-Methyl-3-phenyl-thiourea
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The synthesis of 1-Methyl-3-phenylthiourea is typically achieved through a nucleophilic

addition reaction, a common method for preparing thiourea derivatives.[8] The most direct route

involves the reaction of phenyl isothiocyanate with methylamine.[9]

The causality behind this experimental choice lies in the high electrophilicity of the carbon atom

in the isothiocyanate group (-N=C=S) and the nucleophilic nature of the primary amine

(methylamine). The amine's lone pair of electrons attacks the central carbon of the

isothiocyanate, leading to the formation of the thiourea linkage with high efficiency and yield

under mild conditions.

Detailed Experimental Protocol
This protocol describes a laboratory-scale synthesis of 1-Methyl-3-phenylthiourea.

Materials:

Phenyl isothiocyanate

Methylamine solution (e.g., 40% in water)

Potassium hydroxide (KOH) (optional, as a base)[9]

Ethanol

Acetone (for recrystallization)

Procedure:

In a round-bottom flask suitable for the reaction scale, dissolve phenyl isothiocyanate (1.0

equivalent) in ethanol.

In a separate beaker, prepare a solution of methylamine (1.05 equivalents). If using a base

like KOH, it can be dissolved in the ethanol or added to the methylamine solution.[9]

Cool the phenyl isothiocyanate solution in an ice bath to 0-5 °C.

Slowly add the methylamine solution dropwise to the stirred isothiocyanate solution. Maintain

the temperature below 10 °C during the addition to control the exothermic reaction.
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After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature.

Continue stirring for 1-2 hours to ensure the reaction goes to completion. Progress can be

monitored using Thin Layer Chromatography (TLC).

Upon completion, the product may precipitate directly from the solution. If not, the volume of

the solvent can be reduced under reduced pressure to induce crystallization.

Collect the crude product by vacuum filtration and wash with a small amount of cold water.

For purification, recrystallize the solid from a suitable solvent system, such as an

ethanol/acetone mixture.[9]

Dry the purified crystals under a vacuum to obtain 1-Methyl-3-phenylthiourea.

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 1-Methyl-3-phenylthiourea.
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Starting Materials

Reaction Process

Purification

Phenyl Isothiocyanate

1. Dissolve Phenyl Isothiocyanate
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Methylamine

3. Add Methylamine solution
dropwise

Ethanol (Solvent)

2. Cool to 0-5 °C

4. Stir at Room Temperature
(1-2 hours)

5. Filter crude product

6. Recrystallize from
Ethanol/Acetone

7. Dry under vacuum

Final Product:
1-Methyl-3-phenylthiourea

Click to download full resolution via product page

Caption: Synthesis workflow for 1-Methyl-3-phenylthiourea.
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Core Applications and Significance
1-Methyl-3-phenylthiourea is not typically an end-product but rather a crucial building block,

primarily in the agrochemical industry.

Herbicide Intermediate
The most significant application of this compound is as a pivotal intermediate in the synthesis

of the herbicide methabenzthiazuron.[2] It is used to prepare the key precursor, 2-

methylaminobenzothiazole.[1][2] The thiourea moiety provides the necessary N-C-S backbone

that, through an oxidative cyclization reaction, forms the thiazole ring system.

Precursor Synthesis Diagram

1-Methyl-3-phenylthiourea

Oxidative
Cyclization

2-Methylaminobenzothiazole

Further Synthesis

Methabenzthiazuron
(Herbicide)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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